Cas no 64986-99-8 (4-THIAZOLEACETIC ACID, 2-(METHYLAMINO)-, ETHYL ESTER)

• Product Name: 4-THIAZOLEACETIC ACID, 2-(METHYLAMINO)-, ETHYL ESTER
• CAS No: 64986-99-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 3314407
• PubChem ID: 20254369
• Update Time: 2025-06-09

4-THIAZOLEACETIC ACID, 2-(METHYLAMINO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLEACETIC ACID, 2-(METHYLAMINO)-, ETHYL ESTER
• EN300-6509741
• ethyl 2-(2-methylamino-1,3-thiazol-4-yl)acetate
• MFCD23713569
• AKOS017264952
• starbld0043533
• ethyl 2-(2-methylimino-2,3-dihydro-1,3-thiazol-4-yl)acetate
• ethyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate
• NS-02042
• 64986-99-8
• KGHXDRLQYVCIFC-UHFFFAOYSA-N
• ethyl 2-(2-(methylamino)thiazol-4-yl)acetate
• SCHEMBL11009364

• Inchi： 1S/C8H12N2O2S/c1-3-12-7(11)4-6-5-13-8(9-2)10-6/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： KGHXDRLQYVCIFC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1NC

Computed Properties

• Exact Mass: 200.06194880Da
• Monoisotopic Mass: 200.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-THIAZOLEACETIC ACID, 2-(METHYLAMINO)-, ETHYL ESTER

Introduction to 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester (CAS No. 64986-99-8)

4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester, with the CAS number 64986-99-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this esterified derivative incorporates both a thiazole ring and an ethyl ester group, alongside a methylamino substituent, which collectively contribute to its unique chemical properties and reactivity.

The thiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms, which are positioned at the 1 and 3 positions, respectively. This arrangement imparts significant electronic and steric characteristics to the molecule, making it a versatile scaffold for medicinal chemistry. The presence of the ethyl ester at the 4-position introduces a polar functional group that can influence solubility, metabolic stability, and interactions with biological targets. Additionally, the methylamino group at the 2-position further enhances the compound's potential as a pharmacophore by providing a basic nitrogen that can engage in hydrogen bonding or salt formation.

In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific configuration of 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester has been explored in several academic and industrial research projects due to its structural features that may confer favorable pharmacokinetic profiles. For instance, studies have shown that modifications in the thiazole ring can modulate binding affinity to biological receptors, which is crucial for drug efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized derivatives of thiazoleacetic acid esters in the development of novel therapeutic agents targeting various diseases. The ethyl ester moiety can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid derivative, which may serve as a precursor for further functionalization. This flexibility makes 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester a valuable building block in synthetic organic chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of thiazole derivatives like this one. Molecular docking studies have identified potential binding pockets in target proteins where this compound could interact effectively. For example, research has suggested that modifications at the 2- and 4-positions of the thiazole ring can enhance binding to enzymes involved in metabolic pathways relevant to diabetes and inflammation. These findings underscore the importance of 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester as a lead compound for drug discovery initiatives.

The synthesis of 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester typically involves multi-step organic reactions starting from commercially available precursors such as thioamides or thioureas. The introduction of the ethyl ester group is commonly achieved through esterification reactions using ethanol under acidic or basic catalysis. The methylamino group can be incorporated via reductive amination or nucleophilic substitution reactions. These synthetic routes highlight the compound's accessibility for further chemical manipulation, allowing chemists to explore analogs with tailored properties.

The pharmacological profile of this compound has been evaluated in both in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of anti-inflammatory activity by inhibiting key pro-inflammatory cytokines. Additionally, its interaction with bacterial enzymes has been investigated as part of efforts to develop new antibiotics targeting resistant strains. Such investigations are particularly relevant given the growing global concern over antibiotic resistance and the need for innovative therapeutic strategies.

The chemical stability of 4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester under various storage conditions has also been examined. It has been found to exhibit good stability when stored at room temperature away from light and moisture. However, like many organic compounds containing heterocyclic rings and ester groups, it may degrade under extreme pH conditions or prolonged exposure to high temperatures. Proper handling and storage protocols are essential to maintain its integrity for research applications.

In conclusion,4-Thiazoleacetic Acid, 2-(Methylamino)-, Ethyl Ester (CAS No. 64986-99-8) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a thiazole core with an ethyl ester and methylamino substituent—make it a versatile scaffold for designing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this derivative, underscoring its importance as both a synthetic intermediate and a lead compound for therapeutic innovation.